2-(1-(3,4-Dichlorophenylsulfonyl)piperidin-2-yl)acetic acid

• Molecular Formula: C13H15Cl2NO4S
• Molecular Weight: 352.2 g/mol
• IUPAC Name: 2-[1-(3,4-dichlorophenyl)sulfonylpiperidin-2-yl]acetic acid
• InChI: InChI=1S/C13H15Cl2NO4S/c14-11-5-4-10(8-12(11)15)21(19,20)16-6-2-1-3-9(16)7-13(17)18/h4-5,8-9H,1-3,6-7H2,(H,17,18)
• InChI Key: GLRIUEMPRCNWHF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)O)S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl

Description

2-(1-(3,4-Dichlorophenylsulfonyl)piperidin-2-yl)acetic acid is a useful research compound. Its molecular formula is C13H15Cl2NO4S and its molecular weight is 352.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium hydroxide (0.75 mg, 18 mmol) was added to a cooled solution of methyl 2-(1-(3,4-dichlorophenylsulfonyl)piperidin-2-yl)acetate (2.1 g, 6 mmol) in methanol (20 ml) and water (20 ml), and stirring was carried out for 16 h at room temperature (TLC monitoring). The solvent was removed using a rotary evaporator and the residue was taken up in water. The aqueous phase was washed with ethyl acetate and then acidified with 1 M HCl, and the product was extracted with ethyl acetate, and the organic phase was then washed with saturated NaCl solution. The organic phase was dried over sodium sulfate and concentrated to dryness. Yield: 2.9 g (98%)